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Compound of Interest

Compound Name: 4-Cyanobenzoyl bromide
CAS No.: 151093-43-5
Cat. No.: B117013
. J

para-Cyanobenzoyl bromide (CAS No. 17201-43-3), with the molecular formula CsHeBrN, is a
bifunctional organic compound featuring a reactive bromomethyl group and a polar cyano
moiety on a benzene ring.[1][2] This unique structure makes it an exceptionally valuable
building block in organic synthesis. The electrophilic benzylic bromide is highly susceptible to
nucleophilic substitution, allowing for the facile introduction of the cyanobenzyl group into a
wide array of molecular scaffolds.[3]

Its utility is prominently demonstrated in the pharmaceutical industry, where it serves as a key
intermediate in the synthesis of complex molecules, including conformationally restricted
analogs of the anti-Pneumocystis carinii (PCP) drug, Pentamidine.[1][4] Furthermore, its
application extends to agriculture as a postemergence herbicide and in the synthesis of
specialized ligands for coordination chemistry.[1][5] A thorough understanding of its physical
properties is therefore not merely academic but a prerequisite for its safe and effective use in
any research or manufacturing setting.

Core Physicochemical Properties

The fundamental physical characteristics of para-cyanobenzoyl bromide are summarized
below. These data points are critical for predicting the compound's behavior in various solvents,
thermal conditions, and purification protocols.
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Property Value Source(s)

CAS Number 17201-43-3 [1]12114]

Molecular Formula CsHeBrN [1][2][6]

Molecular Weight 196.04 g/mol [11061[7]
White to light yellow crystalline

Appearance _ [1]2][4]
powder/solid

Melting Point 113-118 °C (1121141171

N _ 143 °C @ 12 mmHg; 135-137

Boiling Point [11[2]
°C @ 0.6 Torr

Density ~1.51 g/cm?3 [21[71[8]
Insoluble in water; Soluble in

Solubility chloroform, methanol, ethanol,  [1][4][7]

and ethyl acetate.[1][4][7]

Vapor Pressure

0.00321 mmHg @ 25°C

[1](218]

Flash Point

125.1 °C

[11(21[4]

Spectroscopic Profile for Structural Verification

Spectroscopic analysis is indispensable for confirming the identity and purity of para-
cyanobenzoyl bromide. The key spectral features are derived directly from its molecular
structure.

e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum provides
unambiguous structural information. The most characteristic signals are a singlet for the two
benzylic protons (-CH2Br) typically found around 4.5 ppm, and a set of two doublets in the
aromatic region (typically 7.4-7.8 ppm) corresponding to the four protons on the para-
substituted benzene ring.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will show
distinct signals for the benzylic carbon, the nitrile carbon, and the four unique aromatic
carbons, confirming the carbon skeleton.
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e FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum is a rapid method for
functional group identification. A strong, sharp absorption band around 2220-2230 cm~1tis a
definitive indicator of the nitrile (-C=N) stretching vibration. The C-Br stretch appears in the
fingerprint region, typically between 600-500 cm~1.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight. The mass
spectrum will exhibit a characteristic isotopic pattern for a compound containing one bromine
atom, with two major peaks of nearly equal intensity separated by two mass units
(corresponding to the 7°Br and 8!Br isotopes).

Public databases such as the NIST Chemistry WebBook and ChemicalBook provide reference
spectra for this compound.[1][9]

Experimental Workflows for Property Determination

The trustworthiness of experimental data relies on robust and validated protocols. The following
methodologies represent standard practices for characterizing a crystalline solid like para-
cyanobenzoyl bromide.

Protocol 3.1: Melting Point Determination (Capillary
Method)

Causality: The melting point is a highly sensitive indicator of purity. A sharp melting range
(typically < 2 °C) is characteristic of a pure crystalline solid, while impurities depress and
broaden the melting range. This protocol provides a self-validating check on material purity.

Sample Preparation: Finely crush a small amount of the crystalline para-cyanobenzoyl
bromide on a watch glass.

o Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small
sample (2-3 mm in height) into the sealed end.

o Apparatus Setup: Place the loaded capillary into a calibrated melting point apparatus (such
as a Mel-Temp or Thiele tube).[10]

e Heating: If the approximate melting point is known (~115 °C), heat the apparatus rapidly to
about 100 °C.
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o Data Acquisition: Decrease the heating rate to 1-2 °C per minute. Record the temperature at
which the first drop of liquid appears (T1) and the temperature at which the entire sample
becomes a clear liquid (T2). The melting range is T1 - T2.

Protocol 3.2: Spectroscopic Identity Confirmation

Causality: This workflow ensures that the material is structurally correct and free from
significant impurities before its use in sensitive downstream applications like drug synthesis.

o Sample Preparation (*H NMR): Dissolve approximately 10-15 mg of the compound in ~0.7
mL of deuterated chloroform (CDClIs) containing tetramethylsilane (TMS) as an internal
standard.[7] Transfer the solution to a 5 mm NMR tube.

 NMR Acquisition: Acquire the *H and 3C NMR spectra on a high-resolution spectrometer
(e.g., 400 MHz).[7]

o Sample Preparation (FT-IR): Prepare a potassium bromide (KBr) pellet by intimately grinding
1-2 mg of the compound with ~100 mg of dry, spectroscopy-grade KBr. Press the mixture
into a translucent pellet using a hydraulic press.[7]

e IR Acquisition: Record a background spectrum of a pure KBr pellet. Then, run the sample
pellet to obtain the IR spectrum (typically 4000-400 cm~1).[7]

» Data Analysis: Compare the acquired spectra with reference data to confirm the structure
and assess purity.

Visualization of Characterization Workflow
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Caption: Workflow for the physical and spectroscopic characterization of para-cyanobenzoyl

bromide.

Field Insights: The Impact of Physical Properties on
Application

Solubility & Reaction Design: The compound's high solubility in polar aprotic solvents like
DMF and insolubility in water is a cornerstone of its synthetic application.[7] This differential
solubility allows for straightforward reaction setups in organic media, followed by aqueous
workups where the product can be precipitated or extracted, simplifying purification.

Thermal Stability & Reactivity: With a melting point well above 100 °C and a high boiling
point, the compound is thermally stable enough for reactions requiring heat.[1][2] HowevVer,
as a benzyl bromide, it is a lachrymator and is reactive towards nucleophiles, including
moisture. Its solid state at room temperature helps mitigate its vapor pressure and reduces
inhalation risk compared to liquid analogs.[1][11]

Crystalline Nature & Storage: Being a crystalline solid, it is generally more stable and easier
to handle than a liquid.[1][2] HowevVer, its reactivity necessitates storage under controlled
conditions—refrigerated (0-5 °C), under an inert atmosphere, and protected from moisture—
to prevent degradation via hydrolysis or other side reactions.[2][4][7]

Safety and Handling Protocols

para-Cyanobenzoyl bromide is a hazardous substance and must be handled with appropriate

precautions.

Primary Hazards: The compound is classified as corrosive. It causes severe skin burns and
eye damage (H314).[2][8] It may also cause allergy or asthma symptoms or breathing
difficulties if inhaled (H334).[8]

Required Personal Protective Equipment (PPE):
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Eye Protection: Use chemical safety goggles and a face shield.
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o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

o Respiratory Protection: All handling should be performed in a certified chemical fume
hood. If there is a risk of dust generation, respiratory protection may be required.[8]

o Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Ensure
adequate ventilation.[12]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should
be stored locked up and away from incompatible materials such as strong oxidizing agents
and bases.[2][4][8]

By integrating a deep understanding of its physical properties with rigorous experimental and
safety protocols, researchers can confidently and effectively leverage para-cyanobenzoyl
bromide to advance their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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